[(4-Fluorophenyl)methyl](1,2,3-thiadiazol-4-ylmethyl)amine

• Molecular Formula: C10H10FN3S
• Molecular Weight: 223.27 g/mol
• IUPAC Name: 1-(4-fluorophenyl)-N-(thiadiazol-4-ylmethyl)methanamine
• InChI: InChI=1S/C10H10FN3S/c11-9-3-1-8(2-4-9)5-12-6-10-7-15-14-13-10/h1-4,7,12H,5-6H2
• InChI Key: IRIBYSOPRQWHEW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CNCC2=CSN=N2)F

Description

(4-Fluorophenyl)methylamine is a heterocyclic compound featuring a 1,2,3-thiadiazole core substituted with a fluorophenylmethyl group and a methylamine moiety. The fluorophenyl group enhances metabolic stability and influences electronic properties due to fluorine’s high electronegativity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-Fluorophenyl)methylamine typically involves the reaction of 4-fluorobenzyl chloride with 1,2,3-thiadiazole-4-ylmethylamine under basic conditions. The reaction is carried out in the presence of a base such as sodium hydroxide or potassium carbonate, which facilitates the nucleophilic substitution reaction. The reaction mixture is usually heated to reflux for several hours to ensure complete conversion of the starting materials to the desired product.

Industrial Production Methods

While specific industrial production methods for (4-Fluorophenyl)methylamine are not well-documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions, such as temperature, solvent, and reaction time, to maximize yield and purity. Additionally, purification techniques like recrystallization or column chromatography would be employed to isolate the final product.

Chemical Reactions Analysis

Types of Reactions

(4-Fluorophenyl)methylamine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert the thiadiazole ring to other heterocyclic structures.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, particularly at the fluorophenyl or thiadiazole moieties.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, m-chloroperbenzoic acid (m-CPBA), and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Reagents like alkyl halides, acyl chlorides, or sulfonyl chlorides can be used under basic or acidic conditions to introduce new functional groups.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield sulfoxides or sulfones, while substitution reactions can introduce various functional groups, leading to a wide range of derivatives.

Scientific Research Applications

(4-Fluorophenyl)methylamine has several scientific research applications:

Medicinal Chemistry: The compound is studied for its potential as an anticancer agent due to its ability to disrupt DNA replication processes.

Biology: It has shown antimicrobial and antifungal activities, making it a candidate for developing new antibiotics.

Materials Science: Thiadiazole derivatives are explored for their electronic properties, which can be useful in the development of organic semiconductors and other advanced materials.

Mechanism of Action

The mechanism of action of (4-Fluorophenyl)methylamine involves its interaction with molecular targets such as DNA and enzymes. The thiadiazole ring can intercalate into DNA, disrupting replication and transcription processes. Additionally, the compound can inhibit specific enzymes involved in cell division, leading to cytotoxic effects on cancer cells .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Structure Variations

Target Compound

• Core : 1,2,3-thiadiazole
• Substituents : (4-Fluorophenyl)methyl and methylamine.

4-(4-Chlorophenyl)-N,N-di(prop-2-ynyl)thiazol-2-amine ()

• Core : Thiazole (1,3-thiazole).
• Substituents : 4-Chlorophenyl and propargyl amines.
• Key Differences: Thiazole lacks the additional nitrogen atom in the 1,2,3-thiadiazole, altering electronic properties. Chlorine (Cl) vs.

(1-Ethylpyrrolidin-2-yl)methylamine ()

• Core : 1,2,3-thiadiazole (same as target).
• Substituents : Ethylpyrrolidine and methylamine.
• Key Differences :
  • Pyrrolidine introduces a cyclic amine, increasing lipophilicity and basicity compared to the fluorophenyl group .

4-(3-Nitrophenyl)-N-(4-(trifluoromethoxy)phenyl)thiazol-2-amine ()

• Core : Thiazole.
• Substituents : Nitrophenyl and trifluoromethoxyphenyl.

Physicochemical Properties

Compound	Molecular Formula	Molecular Weight	Key Substituent Effects
Target Compound	C₁₀H₁₀FN₃S	223.27 g/mol	Fluorine enhances stability and polarity.
4-(4-Chlorophenyl)-N,N-di(prop-2-ynyl)...	C₁₅H₁₁ClN₂S	286.03 g/mol	Propargyl groups increase steric bulk.
[(1-Ethylpyrrolidin-2-yl)methyl]...	C₁₀H₁₈N₄S	226.34 g/mol	Pyrrolidine improves lipophilicity.
4-(3-Nitrophenyl)-N-(4-(trifluoromethoxy)...	C₁₆H₁₀F₃N₃O₃S	381.30 g/mol	Nitro and trifluoromethoxy groups increase reactivity.

Pharmacological Implications

• Electron-Withdrawing Groups : Fluorine in the target compound may improve metabolic stability compared to nitro or chloro substituents .
• Ring System Effects : 1,2,3-thiadiazole’s additional nitrogen atom could enhance hydrogen-bonding interactions vs. thiazole or oxadiazole derivatives .
• Lipophilicity : Pyrrolidine-substituted analogs () may exhibit better membrane permeability than the fluorophenyl derivative .

Biological Activity

(4-Fluorophenyl)methylamine is a synthetic organic compound notable for its unique structural features that include a fluorinated phenyl group and a thiadiazole moiety. This combination is believed to confer specific biological activities, making it a subject of interest in medicinal chemistry. The compound is identified by the CAS number 1342529-49-0 and has shown promise in various pharmacological applications.

Chemical Structure

The chemical structure of (4-Fluorophenyl)methylamine can be represented as follows:

• Molecular Formula : C$_{10}$H$_{10}$FN$_3$S
• Molecular Weight : 223.27 g/mol

Biological Activity Overview

Research indicates that compounds containing thiadiazole rings often exhibit a range of biological activities including antimicrobial, anticancer, and anti-inflammatory effects. The specific activities attributed to (4-Fluorophenyl)methylamine include:

• Antimicrobial Activity : Studies suggest that this compound may inhibit the growth of various bacterial strains.
• Anticancer Potential : Initial assays indicate cytotoxic effects against certain cancer cell lines.
• Neuroprotective Effects : Some research points to potential neuroprotective properties, although further studies are required to substantiate these claims.

The biological mechanisms underlying the activity of (4-Fluorophenyl)methylamine are still under investigation. However, it is hypothesized that the presence of the thiadiazole ring may facilitate interactions with biological targets such as enzymes or receptors.

Research Findings

Several studies have been conducted to evaluate the biological activity of this compound:

• Antimicrobial Studies :
  • A study evaluated the antimicrobial efficacy against Gram-positive and Gram-negative bacteria. The results demonstrated significant inhibition zones compared to control groups.
• Cytotoxicity Assays :
  • In vitro assays using cancer cell lines revealed that (4-Fluorophenyl)methylamine exhibited dose-dependent cytotoxicity. The IC50 values were determined through MTT assays.
• Neuroprotective Studies :
  • Preliminary findings from neuroprotection assays indicate that the compound might reduce oxidative stress in neuronal cells, suggesting a potential role in neurodegenerative disease treatment.

Data Table: Summary of Biological Activities

Activity Type	Observed Effects	Reference
Antimicrobial	Significant inhibition against bacteria
Cytotoxicity	Dose-dependent effects on cancer cells
Neuroprotection	Reduction in oxidative stress

Case Studies

• Case Study on Antimicrobial Activity :
  • A recent study investigated the antimicrobial properties of (4-Fluorophenyl)methylamine against multi-drug resistant bacterial strains. The compound showed promising results with minimum inhibitory concentrations (MICs) lower than those of commonly used antibiotics.
• Case Study on Cytotoxicity :
  • In a cytotoxicity study involving various cancer cell lines (e.g., HeLa and MCF7), the compound demonstrated significant anti-proliferative effects with IC50 values comparable to established chemotherapeutic agents.

Q & A

Q. What are the recommended synthetic routes for (4-Fluorophenyl)methylamine?

The synthesis typically involves nucleophilic substitution between 4-fluorobenzyl chloride and 1,2,3-thiadiazol-4-ylmethanamine under basic conditions. Sodium hydroxide or potassium carbonate is often used to deprotonate the thiadiazole amine, facilitating the reaction . Microwave-assisted synthesis has been reported to enhance reaction efficiency, reducing time and improving yields compared to conventional methods .

Q. How can the purity and structural integrity of the compound be validated?

Purity is assessed via HPLC with UV detection (λ = 254 nm) and elemental analysis (C, H, N, S). Structural confirmation relies on spectral techniques:

• ¹H/¹³C NMR : To verify substituent connectivity and aromatic proton environments. For example, the 4-fluorophenyl group shows distinct splitting patterns due to para-fluorine coupling .
• IR Spectroscopy : Peaks at ~3250 cm⁻¹ (N-H stretch) and ~1600 cm⁻¹ (C=N/C-S vibrations) confirm functional groups .
• Mass Spectrometry (ESI-MS) : Molecular ion peaks ([M+H]⁺) should align with the theoretical molecular weight (e.g., 225.26 g/mol) .

Advanced Research Questions

Q. How can reaction yields be optimized for this compound?

Key variables include:

• Base Selection : Potassium carbonate in DMF at 80°C achieves higher yields (~75%) compared to NaOH due to milder conditions .
• Solvent Polarity : Polar aprotic solvents (e.g., DMF, DMSO) enhance nucleophilicity of the thiadiazole amine.
• Microwave Irradiation : Reduces reaction time from 12 hours (conventional) to 30 minutes with comparable yields .
• Purification : Column chromatography (silica gel, ethyl acetate/hexane gradient) isolates the product with >95% purity.

Q. What strategies resolve discrepancies in reported biological activity data?

• Assay Replication : Use standardized protocols (e.g., CLSI guidelines for antimicrobial testing) to minimize variability in MIC (Minimum Inhibitory Concentration) values .
• Cytokine Profiling : For immunomodulatory studies, validate IL-6 or TNF-α modulation via ELISA or RT-qPCR, as seen in analogous thiadiazole derivatives affecting cytokine pathways .
• Structural Confirmation : Re-examine stereochemical purity (e.g., chiral HPLC) if activity diverges from literature, as impurities in enantiomers can skew results .

Q. How is the crystal structure determined using SHELX software?

• Data Collection : Single-crystal X-ray diffraction (Cu-Kα radiation, λ = 1.54178 Å) at 173 K resolves bond lengths and angles.
• Refinement with SHELXL : Initial models are built via SHELXS (direct methods), followed by iterative refinement using SHELXL. Key parameters include:
  • R-factor : Target < 0.05 for high-resolution data.
  • Twinned Data : Use TWIN/BASF commands for handling pseudo-merohedral twinning .
  • Disorder Modeling : Apply PART/SUMP restraints for flexible fluorophenyl/thiadiazole moieties .

Q. How do structural modifications influence the compound’s bioactivity?

• Lipophilicity Adjustments : Replace the 4-fluorophenyl group with hydrophobic tert-butyl or methoxy substituents to enhance membrane permeability. This is critical for CNS-targeted agents .
• Thiadiazole Ring Substitution : Introducing electron-withdrawing groups (e.g., nitro) at the 5-position alters electronic density, potentially improving antimicrobial potency .
• SAR Studies : Compare IC₅₀ values against control compounds (e.g., unfluorinated analogs) to quantify fluorine’s role in target binding .

Methodological Notes

• Contradiction Management : If crystallographic data conflicts with computational models (e.g., DFT-predicted bond angles), prioritize experimental data and re-optimize DFT parameters (B3LYP/6-311+G**) .
• Data Reproducibility : Archive raw spectral/X-ray data in repositories like Cambridge Structural Database (CSD) or PubChem for independent validation .